Cas no 1701905-78-3 (5-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid)

• Product Name: 5-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid
• CAS No: 1701905-78-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5693702
• PubChem ID: 106230955
• Update Time: 2025-05-25

5-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1701905-78-3
• EN300-1449835
• 5-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylic acid
• 5-[(Pent-1-yn-3-yl)amino]pyridine-2-carboxylicacid
• 2-Pyridinecarboxylic acid, 5-[(1-ethyl-2-propyn-1-yl)amino]-
• 5-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid

• Inchi： 1S/C11H12N2O2/c1-3-8(4-2)13-9-5-6-10(11(14)15)12-7-9/h1,5-8,13H,4H2,2H3,(H,14,15)
• InChI Key： QLVDUURDTLOFKK-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C=N1)NC(C#C)CC)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 409.5±40.0 °C(Predicted)
• pka: 1.20±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-(pent-1-yn-3-yl)aminopyridine-2-carboxylic acid

5-(Pent-1-Yn-3-Yl)Aminopyridine-2-Carboxylic Acid: A Comprehensive Overview

5-(Pent-1-Yn-3-Yl)Aminopyridine-2-Carboxylic Acid, also known by its CAS number 1701905-78-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug design. The structure of this compound features a pyridine ring substituted with an amino group at the 5-position and a carboxylic acid group at the 2-position. The amino group is further substituted with a pentynyl chain, specifically a pent-1-yne moiety attached at the 3-position of the amino group. This unique substitution pattern contributes to the compound's intriguing chemical properties and biological functions.

The synthesis of 5-(Pent-1-Yn-3-Yl)Aminopyridine-2-Carboxylic Acid involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and possibly oxidation or reduction steps depending on the specific pathway chosen. The presence of the pentynyl chain introduces alkyne functionality into the molecule, which can be further utilized for click chemistry applications, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). This makes the compound a valuable building block in medicinal chemistry for constructing complex molecular architectures.

Recent studies have highlighted the potential of 5-(Pent-1-Yn-3-Yl)Aminopyridine-2-Carboxylic Acid as a lead compound in drug discovery. Its pyridine ring provides a rigid framework that can be modulated to interact with various biological targets, such as enzymes, receptors, or ion channels. The carboxylic acid group at the 2-position can act as a hydrogen bond donor or acceptor, enhancing the compound's ability to engage in specific interactions with biomolecules. Furthermore, the pentynyl chain introduces hydrophobicity and potential sites for post-synthesis modifications, such as conjugation with other functional groups or bioactive molecules.

In terms of biological activity, 5-(Pent-1-Yn-3-Yl)Aminopyridine-2-Carboxylic Acid has shown promise in preliminary assays targeting various disease states. For instance, it has demonstrated moderate inhibitory activity against certain kinases involved in cancer cell proliferation. Additionally, its ability to modulate ion channels suggests potential applications in treating neurological disorders or cardiovascular diseases. However, further research is required to fully elucidate its mechanism of action and optimize its pharmacokinetic properties for therapeutic use.

The structural versatility of 5-(Pent-1-Yn-3-Yl)Aminopyridine-N-carboxamide derivatives has also been exploited in materials science. For example, researchers have investigated their use as precursors for generating metal–organic frameworks (MOFs) or covalent organic frameworks (COFs). The alkyne functionality in these compounds can serve as a linker for assembling hierarchical porous materials with tailored properties for gas storage, catalysis, or sensing applications.

In conclusion, CAS No. 1701905-78-3, or 5-(Pent-1-Yn-3-Yl)Aminopyridine-2-Carboxylic Acid, represents a multifaceted compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both fundamental research and applied development. As ongoing studies continue to uncover its full spectrum of properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.